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Compound of Interest

5-Chlorosulfonyl-2-
Compound Name:
methoxybenzoic Acid-d3

Cat. No.: B127328

An In-depth Technical Guide to 5-Chlorosulfonyl-
o-anisic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Chlorosulfonyl-o-anisic Acid-d3, a deuterated compound of significant interest in
pharmaceutical research and development. This document details its core characteristics,
experimental protocols for its synthesis, and its applications, particularly in the synthesis of
pharmacologically active molecules.

Core Properties and Specifications

5-Chlorosulfonyl-o-anisic Acid-d3, also known as 5-Chlorosulfonyl-2-methoxybenzoic Acid-
d3, is the deuterated analogue of 5-Chlorosulfonyl-o-anisic acid. The presence of deuterium
atoms in the methoxy group makes it a valuable tool in metabolic studies and as an internal
standard for mass spectrometry.[1]

A summary of the key quantitative data for 5-Chlorosulfonyl-o-anisic Acid-d3 is presented below
for easy reference and comparison.
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Property

Value

CAS Number

123958-84-9[2]3]

Molecular Formula

CsHaD3CIOsS[2][3]

Molecular Weight

253.67 g/mol [2][3]

Appearance

White Solid[2]

IUPAC Name

5-chlorosulfonyl-2-(trideuteriomethoxy)benzoic
acid[3]

Storage Conditions

2-8°C Refrigerator[2]

Synonyms include: 2-Methoxy-5-chlorosulfonylbenzoic Acid-d3, 3-Carboxy-4-
methoxybenzenesulfonyl-d3 Chloride, and 5-(Chlorosulfonyl)-2-(methyloxy)benzoic Acid-d3.[2]
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Key Properties of 5-Chlorosulfonyl-o-anisic Acid-d3

| 5-Chlorosulfonyl-o-anisic Acid-d3 |

Physical Properties Chemical Identity Handling & Storage

Molecular Weight: 253.67 Appearance: White Solid CAS: 123958-84-9 Formula: C8H4D3CIO5S Storage: 2-8°C

‘

Synthesis Workflow

Start Materials:
o-Anisic Acid
Dichloroethane
Sodium Chloride

Add Chlorosulphonic Acid (6h, 20°C)

Warm to 40°C, then 65-70°C (17h)

Cool and Pour into Ice Water

Product:

5-Chlorosulphonyl-2-methoxy
benzoic acid
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Role in S-(-)-Sulpiride Synthesis

5-Chlorosulfonyl-o-anisic Acid-d3

Sulfonamide Formation

(Nucleophilic Substitution)

Sulfonamide Intermediate

S-(-)-Sulpiride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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